Cas no 1824608-03-8 (2-(benzo[d][1,3]dioxol-5-yl)cyclopentanol)

• Product Name: 2-(benzo[d][1,3]dioxol-5-yl)cyclopentanol
• CAS No: 1824608-03-8
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 6780712
• Update Time: 2025-05-20

2-(benzo[d][1,3]dioxol-5-yl)cyclopentanol Chemical and Physical Properties

Names and Identifiers

• 2-(benzo[d][1,3]dioxol-5-yl)cyclopentanol

• Inchi： 1S/C12H14O3/c13-10-3-1-2-9(10)8-4-5-11-12(6-8)15-7-14-11/h4-6,9-10,13H,1-3,7H2
• InChI Key： PUKOQKVUTNUAPV-UHFFFAOYSA-N
• SMILES： C1(O)CCCC1C1=CC=C2OCOC2=C1

Experimental Properties

• Density: 1.280±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 332.5±42.0 °C(Predicted)
• pka: 15.04±0.40(Predicted)

Additional information on 2-(benzo[d][1,3]dioxol-5-yl)cyclopentanol

Introduction to 2-(benzo[d][1,3]dioxol-5-yl)cyclopentanol (CAS No. 1824608-03-8)

2-(benzo[d][1,3]dioxol-5-yl)cyclopentanol, identified by the Chemical Abstracts Service Number (CAS No.) 1824608-03-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic alcohol exhibits a unique structural framework that has garnered considerable attention from the scientific community due to its potential biological activities and synthetic utility. The compound combines a cyclopentane ring with a benzodioxole moiety, creating a scaffold that is both rigid and flexible, which may contribute to its diverse pharmacological properties.

The benzodioxole moiety, also known as a furanocoumarin derivative, is a well-studied pharmacophore in natural products and synthetic chemistry. It is characterized by its oxygen-rich structure, which can engage in hydrogen bonding and hydrophobic interactions with biological targets. In contrast, the cyclopentanol group introduces a hydroxylated side chain that can modulate the compound's solubility and metabolic stability. This combination of structural features makes 2-(benzo[d][1,3]dioxol-5-yl)cyclopentanol a promising candidate for further investigation in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with various biological targets. Studies suggest that the benzodioxole ring may interact with enzymes and receptors involved in inflammatory pathways, making it a potential lead for developing anti-inflammatory agents. Additionally, the cyclopentanol moiety could serve as a scaffold for designing molecules with enhanced binding affinity and selectivity.

The synthesis of 2-(benzo[d][1,3]dioxol-5-yl)cyclopentanol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the benzodioxole unit typically involves cyclization reactions, while the attachment of the cyclopentanol group may be achieved through nucleophilic substitution or reduction techniques. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have streamlined these processes, allowing for more efficient production of the compound.

In terms of pharmacological evaluation, 2-(benzo[d][1,3]dioxol-5-yl)cyclopentanol has been tested in various in vitro and in vivo models to assess its biological activity. Preliminary results indicate that it may exhibit properties relevant to neurological disorders, such as antioxidant and neuroprotective effects. These findings are particularly intriguing given the growing interest in natural product-inspired compounds for treating neurodegenerative diseases. Further research is ongoing to elucidate the exact mechanisms of action and to optimize the compound's pharmacokinetic profile.

The structural versatility of 2-(benzo[d][1,3]dioxol-5-yl)cyclopentanol also opens up possibilities for derivative design. By modifying either the benzodioxole or cyclopentanol components, researchers can generate libraries of analogs with tailored properties. This approach is particularly valuable in high-throughput screening programs aimed at identifying novel drug candidates. The ability to fine-tune both functional groups allows for rapid optimization of potency, selectivity, and metabolic stability.

From a regulatory perspective, 2-(benzo[d][1,3]dioxol-5-yl)cyclopentanol must be handled according to standard laboratory practices to ensure safety and compliance with Good Manufacturing Practices (GMP). While it is not classified as a hazardous or controlled substance under current regulations, proper storage conditions and handling protocols are essential to maintain its integrity during research and development activities. Collaborative efforts between chemists, biologists, and regulatory experts are crucial for advancing this compound through preclinical testing and towards potential clinical applications.

The integration of machine learning algorithms into drug discovery pipelines has significantly accelerated the process of identifying promising candidates like 2-(benzo[d][1,3]dioxol-5-yl)cyclopentanol. These algorithms can analyze large datasets to predict biological activity based on structural features alone. By leveraging such tools, researchers can prioritize compounds for experimental validation more efficiently than traditional methods alone would allow. This synergy between computational chemistry and experimental biology represents a powerful approach for uncovering new therapeutic agents.

In conclusion,2-(benzo[d][1,3]dioxol-5-yl)cyclopentanol (CAS No. 1824608-03-8) is a structurally intriguing compound with potential applications across multiple therapeutic areas. Its unique combination of pharmacophoric elements positions it as an attractive scaffold for medicinal chemistry innovation. As research progresses into its biological activities and synthetic derivatives,2-(benzo[d][1,3]dioxol-5-yl)cyclopentanol may emerge as a valuable asset in the quest for novel pharmaceuticals.